Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

• Product Name: Ethyl 3-amino-5-fluorobenzoate
• CAS No: 850807-08-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD05864359
• CID: 1082188
• PubChem ID: 2758794
• Update Time: 2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-fluorobenzoate
• AKOS005259226
• 850807-08-8
• SCHEMBL977094
• Ethyl 3-fluoro-5-aminobenzoate
• MB03645
• Ethyl 5-Amino-3-fluorobenzoate
• ethyl3-amino-5-fluorobenzoate
• 5-amino-3-fluorobenzoic acid ethyl ester
• MFCD05864359
• EN300-6511413
• WWQHGHVXYIMKGU-UHFFFAOYSA-N
• DB-088089
• BBL101512
• STL555308

• MDL： MFCD05864359
• Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
• InChI Key： WWQHGHVXYIMKGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters